Cas no 72963-78-1 (1H-Naphtho[2,1-b]pyran-1-one,3-ethenyldodecahydro-10b-hydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,6aS,10aS,10bS)-)

• Product Name: 1H-Naphtho[2,1-b]pyran-1-one,3-ethenyldodecahydro-10b-hydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,6aS,10aS,10bS)-
• CAS No: 72963-78-1
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 564768
• PubChem ID: 14219437
• Update Time: 2025-04-19

1H-Naphtho[2,1-b]pyran-1-one,3-ethenyldodecahydro-10b-hydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,6aS,10aS,10bS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Naphtho[2,1-b]pyran-1-one,3-ethenyldodecahydro-10b-hydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,6aS,10aS,10bS)-
• (3R,4aR,6aS,10aS,10bS)-3-ethenyl-10b-hydroxy-3,4a,7,7,10a-pentamethyl-5,6,6a,8,9,10-hexahydro-2H-benzo[f]chromen-1-one
• 9ALPHA-HYDROXY-8,13-EPOXY-LABD-14-EN-11-ONE
• 9alpha-Hydroxy-8,13-epoxy-labd-14-en-11-one from Coleus forskohlii
• A-Hydroxy-8,13-epoxy-labd-14-en-11-one from Coleus forskohlii
• (3R,4aR,6aS,10aS,10bS)-3-Ethenyl-10b-hydroxy-3,4a,7,7,10a-pentamethyldodecahydro-1H-naphtho[2,1-b]pyran-1-one
• 72963-78-1
• 9alpha-Hydroxy-8,13-epoxy-labd-14-en-11-one from Coleus forskohlii, >=98%
• SCHEMBL16056250
• DTXSID10557530
• 8,13-Epoxy-9alpha-hydroxylabd-14-en-11-one

• Inchi： 1S/C20H32O3/c1-7-17(4)13-15(21)20(22)18(5)11-8-10-16(2,3)14(18)9-12-19(20,6)23-17/h7,14,22H,1,8-13H2,2-6H3/t14-,17-,18-,19+,20-/m0/s1
• InChI Key： NDROUXDZPPPVIM-UPWFSPPHSA-N
• SMILES： O1[C@](C=C)(C)CC([C@]2([C@@]1(C)CC[C@H]1C(C)(C)CCC[C@@]12C)O)=O

Computed Properties

• Exact Mass: 320.23500
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 4.03670

1H-Naphtho[2,1-b]pyran-1-one,3-ethenyldodecahydro-10b-hydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,6aS,10aS,10bS)- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids